Cas no 914775-78-3 (N1,N1-dimethyl-5-(trifluoromethylsulfonyl)benzene-1,2-diamine)

• Product Name: N1,N1-dimethyl-5-(trifluoromethylsulfonyl)benzene-1,2-diamine
• CAS No: 914775-78-3
• MF: C₉H₁₁F₃N₂O₂S
• MW: 268.256051301956
• CID: 996444
• PubChem ID: 57355764
• Update Time: 2025-04-20

N1,N1-dimethyl-5-(trifluoromethylsulfonyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-dimethyl-5-(trifluoromethylsulfonyl)benzene-1,2-diamine
• 2-N,2-N-dimethyl-4-(trifluoromethylsulfonyl)benzene-1,2-diamine
• SCHEMBL2789900
• NJWVFJMSGMUQJS-UHFFFAOYSA-N
• 914775-78-3
• DTXSID70723299
• N~2~,N~2~-Dimethyl-4-(trifluoromethanesulfonyl)benzene-1,2-diamine
• N-{2-amino-5-[(trifluoromethyl)sulfonyl]phenyl}-N,N-dimethylamine

• Inchi： 1S/C9H11F3N2O2S/c1-14(2)8-5-6(3-4-7(8)13)17(15,16)9(10,11)12/h3-5H,13H2,1-2H3
• InChI Key： NJWVFJMSGMUQJS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C=1)N(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 268.04933326g/mol
• Monoisotopic Mass: 268.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų